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Compound of Interest

Compound Name: Silver picrate

Cat. No.: B086978 Get Quote

Disclaimer: Silver picrate is a highly sensitive and dangerously explosive material. The

information provided here is for guidance purposes only and should not replace a thorough risk

assessment, comprehensive training, and adherence to all applicable safety regulations.

Always consult the Safety Data Sheet (SDS) and a qualified safety professional before

handling this substance.

Frequently Asked Questions (FAQs)
Q1: What is silver picrate and why is it considered hazardous?

A1: Silver picrate is an inorganic-organic salt formed from silver(I) ions and the picrate anion

derived from picric acid.[1] It is a highly hazardous material due to its extreme sensitivity to

shock, friction, heat, and drying.[1] When dry, it poses a severe explosion risk.[2][3][4][5] It is

also a flammable solid and is toxic if ingested or absorbed through the skin.[3][4][6]

Q2: What is the most critical safety measure for storing silver picrate?

A2: The most critical safety measure is to keep silver picrate wetted with no less than 30%

water by mass.[3][4][5] This significantly reduces its sensitivity to ignition and explosion.[3][4][5]

[6][7] Dry silver picrate is forbidden for transport by the Department of Transportation (DOT).

[2]

Q3: What are the primary hazards associated with silver picrate?
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A3: The primary hazards are:

Explosion: Dry silver picrate can explode when exposed to heat, flame, friction, or shock.[2]

[3][4][5]

Fire: It is a flammable solid that can be ignited by heat, sparks, or flames.[2][4] Fires

involving silver picrate can produce poisonous gases, including nitrogen oxides.[2]

Toxicity: It can be harmful if it comes into contact with the skin, is inhaled, or is ingested.[2][3]

[6] Repeated exposure can lead to a permanent blue-gray discoloration of the skin and

internal organs.[2]

Q4: What materials are incompatible with silver picrate?

A4: Silver picrate should be stored away from acetylene, ammonia, hydrogen peroxide, and

ethyleneimine, as violent reactions can occur.[2] It is also incompatible with organic materials

and other readily oxidizable substances.[2][7] Contact with metals should be avoided as

picrates of some metals are even more sensitive than picric acid itself.[8]

Troubleshooting Guides
Issue: Accidental Spillage of Silver Picrate
Symptoms:

Visible powder or paste outside of the designated container.

Immediate Actions:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[2][9]

Eliminate Ignition Sources: Remove all sources of ignition, such as sparks, flames, and hot

surfaces.[2][3][4][9] Use non-sparking tools and explosion-proof equipment for cleanup.[9]

Keep it Wet: Immediately wet the spilled material with water to prevent it from drying out.[2]

[3]

Ventilate: Ensure the area is well-ventilated.[2][9]
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Wear appropriate PPE: Personnel involved in the cleanup must wear appropriate personal

protective equipment (PPE), including chemical-impermeable gloves, splash goggles, a face

shield, and a respirator if necessary.[9][10]

Cleanup Procedure:

Gently cover the spill with absorbent pads.[11]

Carefully collect the wetted material and place it into a suitable, labeled disposal container.[9]

[10]

Clean the spill area thoroughly with water and decontaminate all tools and equipment used.

[2]

Dispose of the waste according to institutional and regulatory guidelines for hazardous

materials.[9]

Issue: Silver Picrate Appears Dry in Storage
Symptoms:

The material in the container is a dry, yellow to orange crystalline powder rather than a

paste.[1][7]

Immediate Actions:

DO NOT HANDLE: Do not attempt to move, touch, or open the container. Dry silver picrate
is extremely sensitive to shock and friction.[2][3][4][5]

Evacuate the Area: Immediately evacuate the laboratory or storage area.

Contact Safety Professionals: Notify your institution's Environmental Health and Safety

(EHS) department or a bomb disposal unit immediately. This is a critical emergency situation

that requires expert handling.

Data Presentation
Table 1: Physical and Safety Properties of Silver Picrate
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Property Value Source(s)

Molecular Formula C₆H₂AgN₃O₇ [3]

Molecular Weight 335.96 g/mol [3]

Appearance

Yellow powder or crystalline

material; commercially

available as a white to light-

colored paste.

[2][3][6][7]

Water Content for Storage Not less than 30% by mass. [3][4][5]

Boiling Point 303.6°C at 760 mmHg [7][9]

Flash Point 133.9°C [7][9]

Density 1.856 g/cm³ [7][9]
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Caption: Workflow for the safe receiving, storage, handling, and disposal of silver picrate.
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Caption: Decision-making logic for responding to a silver picrate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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